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Compound of Interest

Compound Name: trans-2-Phenyl-1-cyclohexanol

Cat. No.: B1200244 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical waste are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive, step-by-step protocol for the

proper disposal of trans-2-Phenyl-1-cyclohexanol, addressing immediate safety concerns

and logistical procedures.

Chemical and Hazard Profile
A thorough understanding of the chemical's properties and associated hazards is the first step

in safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1200244?utm_src=pdf-interest
https://www.benchchem.com/product/b1200244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Formula C₁₂H₁₆O

Molecular Weight 176.25 g/mol

Physical State Solid

Hazards
- Harmful if swallowed, in contact with skin, or if

inhaled.[1]

- Causes skin and serious eye irritation.[1]

- May cause respiratory irritation.[1]

- Combustible liquid.[1]

- Harmful to aquatic life with long-lasting effects.

[1][2]

Storage
Store in a well-ventilated place. Keep container

tightly closed.[1]

Step-by-Step Disposal Protocol
The disposal of trans-2-Phenyl-1-cyclohexanol must be handled as hazardous waste. Under

no circumstances should it be disposed of down the drain or in regular trash.

1. Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure you are wearing appropriate PPE.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

vapors or aerosols are generated, respiratory protection is required.[1]
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2. Waste Segregation and Collection:

Collect waste trans-2-Phenyl-1-cyclohexanol in a dedicated, compatible, and clearly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.[3][4]

The container must be in good condition with a secure, leak-proof cap.[4][5]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"trans-2-Phenyl-1-cyclohexanol," and the approximate quantity.[5][6]

Follow all specific labeling requirements mandated by your institution.

4. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.[1][3][7]

The storage area should be away from sources of heat, ignition, and incompatible materials.

[1][8]

5. Disposal Request:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed chemical waste disposal contractor.[1]

Provide all necessary documentation, including the Safety Data Sheet (SDS), to the waste

management provider.

6. Spill Management:

In the event of a spill, evacuate the area and ensure it is well-ventilated.
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Wearing appropriate PPE, contain the spill using an inert absorbent material such as

Chemizorb®, dry sand, or earth.[1][2][7]

Collect the absorbent material and spilled chemical into a suitable, sealed container for

disposal as hazardous waste.[2][8][9]

Clean the affected area thoroughly.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of trans-2-
Phenyl-1-cyclohexanol.
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Start: Need to dispose of
trans-2-Phenyl-1-cyclohexanol

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Form

Step 2a: Collect Solid Waste
in a Labeled, Sealed Container

Solid

Step 2b: Collect Liquid Waste/Solution
in a Labeled, Sealed Container

Liquid/
Solution

Is there a spill?

Step 2c: Contain Spill with
Inert Absorbent Material

Yes

Step 3: Label Container
'Hazardous Waste' &

'trans-2-Phenyl-1-cyclohexanol'

No

Collect Contaminated Material
into Hazardous Waste Container

Step 4: Store in Designated
Waste Accumulation Area

Step 5: Arrange for Pickup
via Institutional EHS or

Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for trans-2-Phenyl-1-cyclohexanol.
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Disclaimer: This information is intended as a guide and should be supplemented by the official

Safety Data Sheet (SDS) for trans-2-Phenyl-1-cyclohexanol and your institution's specific

waste management policies. Always prioritize safety and consult with your EHS department for

any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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